(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-hydroxypropanoate
(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-hydroxypropanoate
Met-Ser is a dipeptide composed of L-methionine and L-serine joined by a peptide linkage. It has a role as a metabolite. It derives from a L-methionine and a L-serine.
Brand Name:
Vulcanchem
CAS No.:
14517-43-2
VCID:
VC0084558
InChI:
InChI=1S/C8H16N2O4S/c1-15-3-2-5(9)7(12)10-6(4-11)8(13)14/h5-6,11H,2-4,9H2,1H3,(H,10,12)(H,13,14)/t5-,6-/m0/s1
SMILES:
CSCCC(C(=O)NC(CO)C(=O)O)N
Molecular Formula:
C8H16N2O4S
Molecular Weight:
236.29 g/mol
(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-hydroxypropanoate
CAS No.: 14517-43-2
Main Products
VCID: VC0084558
Molecular Formula: C8H16N2O4S
Molecular Weight: 236.29 g/mol
![(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-hydroxypropanoate - 14517-43-2](/images/no_structure.jpg)
| CAS No. | 14517-43-2 |
|---|---|
| Product Name | (2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-hydroxypropanoate |
| Molecular Formula | C8H16N2O4S |
| Molecular Weight | 236.29 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-3-hydroxypropanoic acid |
| Standard InChI | InChI=1S/C8H16N2O4S/c1-15-3-2-5(9)7(12)10-6(4-11)8(13)14/h5-6,11H,2-4,9H2,1H3,(H,10,12)(H,13,14)/t5-,6-/m0/s1 |
| Standard InChIKey | WEDDFMCSUNNZJR-WDSKDSINSA-N |
| Isomeric SMILES | CSCC[C@@H](C(=O)N[C@@H](CO)C(=O)[O-])[NH3+] |
| SMILES | CSCCC(C(=O)NC(CO)C(=O)O)N |
| Canonical SMILES | CSCCC(C(=O)NC(CO)C(=O)[O-])[NH3+] |
| Description | Met-Ser is a dipeptide composed of L-methionine and L-serine joined by a peptide linkage. It has a role as a metabolite. It derives from a L-methionine and a L-serine. |
| PubChem Compound | 7009592 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume